Methyl 4-phenyl-3,4-dihydronaphthalene-2-carboxylate

• CAS No.: 83303-57-5
• Molecular Formula: C18H16O2
• Molecular Weight: 264.3 g/mol
• IUPAC Name: methyl 4-phenyl-3,4-dihydronaphthalene-2-carboxylate
• InChI: InChI=1S/C18H16O2/c1-20-18(19)15-11-14-9-5-6-10-16(14)17(12-15)13-7-3-2-4-8-13/h2-11,17H,12H2,1H3
• InChI Key: CATXHCXYDPJBKB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=CC=CC=C2C(C1)C3=CC=CC=C3

Description

Methyl 4-phenyl-3,4-dihydronaphthalene-2-carboxylate is an organic compound belonging to the class of dihydronaphthalenes These compounds are characterized by a partially hydrogenated naphthalene ring system, which imparts unique chemical and physical properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of methyl 4-phenyl-3,4-dihydronaphthalene-2-carboxylate typically involves the dearomatisation of naphthalene derivatives. One common method is the nucleophilic addition of organometallic reagents to naphthalene derivatives. This process can be facilitated by the use of Lewis acids, which help to stabilize the intermediate species formed during the reaction .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency of the production process. Additionally, the purification of the final product is crucial and can be achieved through techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

Methyl 4-phenyl-3,4-dihydronaphthalene-2-carboxylate can undergo various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using reagents like lithium aluminum hydride or sodium borohydride.